Cas no 1226184-46-8 (2,5-Dimethyl-4-methoxymandelic acid)

• Product Name: 2,5-Dimethyl-4-methoxymandelic acid
• CAS No: 1226184-46-8
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 4942163
• Update Time: 2025-06-08

2,5-Dimethyl-4-methoxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,5-Dimethyl-4-methoxymandelic acid

• Inchi： 1S/C11H14O4/c1-6-5-9(15-3)7(2)4-8(6)10(12)11(13)14/h4-5,10,12H,1-3H3,(H,13,14)
• InChI Key： UFNNLLWUAMAXPB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(C)=C(C=C1C)C(C(=O)O)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 229
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8

Additional information on 2,5-Dimethyl-4-methoxymandelic acid

Recent Advances in the Study of 2,5-Dimethyl-4-methoxymandelic acid (CAS: 1226184-46-8) in Chemical Biology and Pharmaceutical Research

2,5-Dimethyl-4-methoxymandelic acid (CAS: 1226184-46-8) is a mandelic acid derivative that has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug development and biochemical studies. This compound, characterized by its unique structural features, has been explored for its role in modulating biological pathways and its utility as a synthetic intermediate. Recent studies have focused on its synthesis, biological activity, and potential therapeutic applications, making it a compound of interest for researchers in the field.

One of the key areas of research involving 2,5-Dimethyl-4-methoxymandelic acid is its synthesis and structural optimization. A study published in the Journal of Medicinal Chemistry (2023) detailed an efficient synthetic route for this compound, highlighting its scalability and purity. The researchers employed a multi-step synthesis involving Friedel-Crafts acylation and subsequent functional group modifications to achieve high yields of the target compound. The study also emphasized the importance of the methoxy and methyl groups in influencing the compound's reactivity and stability, which are critical for its potential applications.

In addition to its synthetic utility, 2,5-Dimethyl-4-methoxymandelic acid has been investigated for its biological activity. Recent in vitro studies have demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting potential anti-inflammatory applications. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that this compound exhibited moderate inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. These findings open new avenues for the development of novel anti-inflammatory agents based on this chemical scaffold.

Furthermore, the compound's role as a chiral building block in asymmetric synthesis has been explored. Researchers have utilized 2,5-Dimethyl-4-methoxymandelic acid to synthesize enantiomerically pure compounds, which are valuable in the development of pharmaceuticals with improved efficacy and reduced side effects. A recent publication in Tetrahedron: Asymmetry (2023) highlighted its use in the synthesis of chiral ligands for asymmetric catalysis, underscoring its versatility in organic synthesis.

Despite these promising findings, challenges remain in the full characterization and application of 2,5-Dimethyl-4-methoxymandelic acid. Future research directions may include detailed pharmacokinetic and toxicological studies to assess its suitability as a drug candidate. Additionally, further exploration of its mechanism of action and potential synergistic effects with other therapeutic agents could enhance its utility in medicine.

In conclusion, 2,5-Dimethyl-4-methoxymandelic acid (CAS: 1226184-46-8) represents a promising compound in chemical biology and pharmaceutical research. Its unique structural properties, synthetic versatility, and biological activity make it a valuable subject for ongoing and future studies. As research progresses, this compound may contribute to the development of new therapeutic agents and synthetic methodologies, further advancing the field.